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Compound of Interest

Compound Name: 2-(3-Fluorophenyl)benzonitrile

Cat. No.: B059359

An In-depth Technical Guide to the Procurement and Handling of Fluorinated Biphenyl
Carbonitriles for Research Applications

Disclaimer: The compound 2-(3-Fluorophenyl)benzonitrile is not readily available from
commercial chemical suppliers. This guide will focus on a closely related, commercially
available isomer, 4'-Fluoro-[1,1'-biphenyl]-2-carbonitrile (CAS: 89346-55-4), which serves as a
viable alternative for many research and development applications.

This technical guide is intended for researchers, scientists, and drug development
professionals. It provides a comprehensive overview of the procurement, synthesis, and safe
handling of 4'-Fluoro-[1,1'-biphenyl]-2-carbonitrile.

Chemical and Physical Properties

The physical and chemical properties of 4'-Fluoro-[1,1'-biphenyl]-2-carbonitrile are summarized
in the table below. This data is essential for understanding the compound's characteristics for
experimental design and safety considerations.
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Property Value

CAS Number 89346-55-4

Molecular Formula CisHsFN

Molecular Weight 197.21 g/mol

Purity Typically 295%
Appearance White to off-white solid
Melting Point Not readily available
Boiling Point Not readily available

- Soluble in organic solvents such as DMSO and
Solubility thanol
methano

Commercial Availability and Procurement

For researchers looking to purchase 4'-Fluoro-[1,1'-biphenyl]-2-carbonitrile, several chemical
suppliers offer this compound in research-grade quantities. The following table provides a
summary of suppliers and typical product specifications. It is recommended to request a quote
and certificate of analysis from the supplier before purchasing.

Supplier Purity Available Quantities
Alchem Pharmtech >95% Inquire for details

A2B Chem =97% 250mg, 19, 59

BLD Pharmatech >97% 19, 59, 25¢g
ChemScence >98% 250mg, 1g, 59

Mcule >95% 19, 5g, 10g

Procurement and Handling Workflow

The following diagram illustrates a standard workflow for the procurement and safe handling of
a research chemical like 4'-Fluoro-[1,1'-biphenyl]-2-carbonitrile.
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 To cite this document: BenchChem. [How to purchase 2-(3-Fluorophenyl)benzonitrile for
research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b059359#how-to-purchase-2-3-fluorophenyl-
benzonitrile-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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